2-cyclohexyl-9-(3,4-dimethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
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Description
2-cyclohexyl-9-(3,4-dimethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is a useful research compound. Its molecular formula is C20H23N5O4 and its molecular weight is 397.435. The purity is usually 95%.
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Scientific Research Applications
Synthesis Techniques and Chemical Properties
Synthesis and X-ray Study : Novel purine derivatives have been synthesized, showcasing the versatility of purine chemistry in creating structurally diverse molecules. These derivatives exhibit specific conformational structures, providing insights into their potential chemical reactivity and applications in further synthetic endeavors (Cetina et al., 2004).
Hydrogen Bonding in Anticonvulsant Enaminones : The study of hydrogen bonding in anticonvulsant compounds emphasizes the importance of intermolecular interactions in determining the physicochemical properties of therapeutic agents. Understanding these interactions can aid in the design of more effective and selective drugs (Kubicki et al., 2000).
Enzyme Inhibitors Synthesis : Research on the synthesis of cycloalkylcarbinols as adenosine deaminase inhibitors illustrates the potential of cyclohexyl derivatives in therapeutic applications, particularly in modulating enzyme activity for disease treatment (Schaeffer et al., 1964).
Material Science Applications
Aromatic Polyamides with Cyclohexane Structure : The synthesis of polyamides containing the cyclohexane structure demonstrates the application of cyclohexyl derivatives in creating high-performance materials. These polyamides exhibit excellent thermal stability and mechanical properties, making them suitable for advanced engineering applications (Hsiao et al., 1999).
Pharmacological Applications
Cytotoxic Activity of Carboxamide Derivatives : The investigation into the cytotoxic activity of carboxamide derivatives of benzo[b][1,6]naphthyridines provides a basis for the development of new anticancer agents. This research highlights the potential of structurally related compounds in contributing to cancer therapy (Deady et al., 2003).
Properties
IUPAC Name |
2-cyclohexyl-9-(3,4-dimethoxyphenyl)-8-oxo-7H-purine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N5O4/c1-28-13-9-8-12(10-14(13)29-2)25-19-16(23-20(25)27)15(17(21)26)22-18(24-19)11-6-4-3-5-7-11/h8-11H,3-7H2,1-2H3,(H2,21,26)(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBBMKXUGSSQYMG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)N2C3=NC(=NC(=C3NC2=O)C(=O)N)C4CCCCC4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.